Cas no 177956-45-5 (3,5-Bis(benzyloxy)-4-bromobenzoic acid)

• Product Name: 3,5-Bis(benzyloxy)-4-bromobenzoic acid
• CAS No: 177956-45-5
• MF: C₂₁H₁₇BrO₄
• MW: 413.261285543442
• MDL: MFCD20923928
• CID: 1031012
• PubChem ID: 10024710
• Update Time: 2025-04-20

3,5-Bis(benzyloxy)-4-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(benzyloxy)-4-bromobenzoic acid
• 4-bromo-3,5-bis(phenylmethoxy)benzoic acid
• 3,5-bis-benzyloxy-4-bromo-benzoic acid
• 4-bromo-3,5-bis(benzyloxy)benzoic acid
• AK133283
• KB-234084
• SureCN642448
• A905881
• SCHEMBL642448
• 3,5-Bis(benzyloxy)-4-bromobenzoicacid
• JCAIWNXWTXXJAE-UHFFFAOYSA-N
• DB-394169
• 3,5-Bis-benzyloxy-4-bromobenzoic acid
• 177956-45-5
• DTXSID90434390
• A1-03851

• MDL： MFCD20923928
• Inchi： 1S/C21H17BrO4/c22-20-18(25-13-15-7-3-1-4-8-15)11-17(21(23)24)12-19(20)26-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,23,24)
• InChI Key： JCAIWNXWTXXJAE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 412.03102g/mol
• Monoisotopic Mass: 412.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.8Ų